Cas no 644-06-4 (Precocene II)

• Product Name: Precocene II
• CAS No: 644-06-4
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 39392
• PubChem ID: 12565
• Update Time: 2025-10-19

Precocene II Chemical and Physical Properties

Names and Identifiers

• Precocene II
• 6,7-Dimethoxy-2,2-dimethyl-2H-1-benzopyran
• 6,7-dimethoxy-2,2-dimethylchromene
• Precocene 2
• 2H-1-BENZOPYRAN,6,7-DIMETHOXY-2,2-DIMETHYL
• 6,7-Dimethoxy-2,2-dimethyl2H-1-benzopyran
• 6,7-Dimethoxy-2,2-dimethyl-2H-benzopyran
• 6,7-Dimethoxy-2,2-dimethyl-2H-chromene
• 6,7-dimethoxy-2,2-dimethyl-3-chromene
• 6,7-dimethoxy-2,2-dimethylchrom-3-ene
• Ageratochromene
• Precocen 2
• precocenes II
• PRICOCENE II
• NS00010549
• Dimethoxy-2,2-dimethyl-3-chromene, 6,7-
• Preconene II
• SCHEMBL119925
• BRN 0160683
• Q27104316
• NCGC00160199-01!PRECOCENE II
• C09018
• InChI=1/C13H16O3/c1-13(2)6-5-9-7-11(14-3)12(15-4)8-10(9)16-13/h5-8H,1-4H
• 6,7-Dimethoxy-2,2-dimethyl-2H-chromene #
• EINECS 211-408-5
• 6,7-dimethoxy-2,2-dimethyl-(2H)-benzopyran (Precocene II )
• NCGC00160199-01
• UNII-1W2R4TRY5H
• DTXSID9060942
• AI3-36847
• 6,7-Dimethoxy-2,2-dimethyl-2H-benzo(b)pyran
• NSC318792
• 5-17-05-00288 (Beilstein Handbook Reference)
• NSC-318792
• FT-0632734
• CHEMBL448964
• HY-122940
• Prococene II
• NSC 318792
• 1W2R4TRY5H
• CS-0090588
• 2H-1-Benzopyran,7-dimethoxy-2,2-dimethyl-
• 2H-1-BENZOPYRAN, 6,7-DIMETHOXY-2,2-DIMETHYL-
• CHEBI:35606
• AKOS024306983
• 644-06-4
• STL564529
• DB-054653
• 6,7-methoxy-2,2-dimethylchromene
• DTXCID9044299

• MDL： MFCD00006816
• Inchi： 1S/C13H16O3/c1-13(2)6-5-9-7-11(14-3)12(15-4)8-10(9)16-13/h5-8H,1-4H3
• InChI Key： PTIDGSWTMLSGAH-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=CC=2C=CC1(C)C)OC)OC

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: Oil
• Density: 1.1455 (rough estimate)
• Melting Point: 47.50C
• Boiling Point: 301.2°C (rough estimate)
• Flash Point: 113 °C
• Refractive Index: 1.4740 (estimate)
• PSA: 27.69000
• LogP: 2.88800
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Precocene II Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• RTECS：DJ2527000
• Safety Term：S24/25
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Precocene II

Precocene II (CAS No. 644-06-4): A Comprehensive Overview

Precocene II, also known by its CAS registry number 644-06-4, is a compound that has garnered significant attention in various scientific and industrial fields. This compound is widely recognized for its unique properties and applications, particularly in the realm of organic chemistry and material science. The name Precocene II itself suggests its role as a precursor or intermediate in chemical synthesis, making it a critical component in the development of advanced materials and compounds.

Recent studies have highlighted the potential of Precocene II in enhancing the efficiency of chemical reactions. Researchers have found that this compound serves as an effective catalyst in certain polymerization processes, significantly reducing reaction times and improving product quality. This breakthrough has opened new avenues for its application in the manufacturing of high-performance polymers used in aerospace, automotive, and electronic industries.

One of the most intriguing aspects of Precocene II is its ability to stabilize reactive intermediates during chemical transformations. This property has been leveraged in the synthesis of complex organic molecules, where precise control over reaction pathways is essential. By acting as a stabilizing agent, Precocene II enables chemists to achieve higher yields and purities in their products, which is particularly valuable in pharmaceutical and agrochemical industries.

The structural integrity of Precocene II plays a pivotal role in its functionality. Its molecular architecture allows for versatile interactions with other compounds, making it a versatile tool in chemical engineering. Scientists have also explored its potential in green chemistry initiatives, where it can be used to develop eco-friendly alternatives to traditional chemical processes.

Moreover, advancements in computational chemistry have provided deeper insights into the behavior of Precocene II at the molecular level. Using sophisticated modeling techniques, researchers have been able to predict its reactivity under various conditions, enabling more efficient design of chemical systems that incorporate this compound.

In terms of industrial applications, Precocene II has found a niche in the production of specialty chemicals and advanced materials. Its role as an intermediate in the synthesis of high-performance adhesives and coatings has been particularly noteworthy. These materials are increasingly being used in demanding environments where durability and resistance to harsh conditions are critical.

Another area where Precocene II has shown promise is in nanotechnology. Its ability to facilitate the controlled growth of nanoparticles has led to innovations in the development of nanocomposites with enhanced mechanical and thermal properties. This opens up possibilities for its use in cutting-edge technologies such as flexible electronics and lightweight structural materials.

The continued exploration of Precocene II's properties is expected to drive further advancements across multiple disciplines. As research progresses, new applications are likely to emerge, solidifying its position as a key compound in modern chemistry.